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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate and essential
information for the safe handling and disposal of 1,5-Diphenylcarbazone, presented to build
trust and provide value beyond the product itself.

Chemical Profile:

Property Value

Chemical Name 1,5-Diphenylcarbazone
Synonyms Diphenylcarbazone
CAS Number 538-62-5

Molecular Formula C13H12N40
Molecular Weight 240.26 g/mol [1]
Appearance Orange powder[1]

Causes skin and eye irritation.[1][2] May be
Hazards harmful if swallowed or inhaled.[1] It is a

flammable solid.[1]

Personal Protective Equipment (PPE)
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When handling 1,5-Diphenylcarbazone, the following personal protective equipment is

essential to ensure personal safety:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[1][3]

Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves.[1] Nitrile rubber gloves with a
thickness greater than 0.11 mm are recommended, offering a breakthrough time of over
480 minutes. Always inspect gloves before use and use a proper glove removal technique.

o Clothing: A lab coat or other protective clothing should be worn to prevent skin exposure.

[1]14]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[1] In case of insufficient ventilation, wear suitable respiratory
equipment.[4]

Operational Plan for Handling

A systematic approach is crucial for safely handling 1,5-Diphenylcarbazone in a laboratory

setting.

1

N

. Engineering Controls:

Work in a well-ventilated area.[1][5] Facilities should be equipped with an eyewash station
and a safety shower.[1] Use local exhaust ventilation to keep airborne concentrations low.[1]

[4]

. Handling Procedures:
Avoid contact with eyes, skin, and clothing.[1]
Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling.[1]
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Keep the container tightly closed when not in use.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing and reducing agents.[1]

. First Aid Measures:

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

After Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid.[1]

After Inhalation: Remove from exposure to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

After Ingestion: Do NOT induce vomiting unless directed by medical personnel. Never give
anything by mouth to an unconscious person. Get medical aid.[1]

Disposal Plan

Proper disposal of 1,5-Diphenylcarbazone and its containers is critical to prevent
environmental contamination and ensure safety.

Waste Disposal: Dispose of this chemical by offering surplus and non-recyclable solutions to
a licensed disposal company.[2] Waste material must be disposed of in accordance with
national and local regulations.[2][6] Do not mix with other waste.[2][6]

Container Disposal: Handle un-cleaned containers like the product itself.[2][6] Do not
pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks,
or open flames as they may retain product residue.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

e Minor Spills:
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Remove all sources of ignition.[1]

[e]

Clean up spills immediately, observing precautions in the Protective Equipment section.[1]

o

[¢]

Use a non-sparking tool to scoop up the material and place it into a suitable container for

disposal.[1]

[¢]

Avoid generating dusty conditions.[1]

e Major Spills:
o Evacuate the area.[2]
o Wear appropriate personal protective equipment.[1]
o Prevent the spill from entering drains.[2]

Workflow for Handling and Disposal of 1,5-Diphenylcarbazone

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.labdepotinc.com/media/wysiwyg/pdfs/lc136757.pdf
https://www.labdepotinc.com/media/wysiwyg/pdfs/lc136757.pdf
https://www.labdepotinc.com/media/wysiwyg/pdfs/lc136757.pdf
https://www.labdepotinc.com/media/wysiwyg/pdfs/lc136757.pdf
https://www.labort.in/wp-content/uploads/2018/07/15-Diphenylcarbazone-LABORT-MSDS.pdf
https://www.labdepotinc.com/media/wysiwyg/pdfs/lc136757.pdf
https://www.labort.in/wp-content/uploads/2018/07/15-Diphenylcarbazone-LABORT-MSDS.pdf
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7855421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling and Disposal of 1,5-Diphenylcarbazone
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Caption: This diagram outlines the key steps and safety considerations for the handling and
disposal of 1,5-Diphenylcarbazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diphenylcarbazone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7855421#personal-protective-equipment-for-
handling-1-5-diphenylcarbazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7855421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

